Cas no 2227757-73-3 ((3S)-3-hydroxy-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid
• CAS No: 2227757-73-3
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5975165
• PubChem ID: 165633530
• Update Time: 2025-06-11

(3S)-3-hydroxy-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid
• 2227757-73-3
• (3S)-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
• EN300-1942911

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)5-2-1-3-13-8(5)6(14)4-7(15)16/h1-3,6,14H,4H2,(H,15,16)/t6-/m0/s1
• InChI Key： FOUMZZWYYXFYDU-LURJTMIESA-N
• SMILES： FC(C1=CC=CN=C1[C@H](CC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on (3S)-3-hydroxy-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid

Comprehensive Overview of (3S)-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid (CAS No. 2227757-73-3)

(3S)-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid (CAS No. 2227757-73-3) is a chiral organic compound featuring a pyridine ring substituted with a trifluoromethyl group and a hydroxypropanoic acid side chain. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential bioactivity. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators, especially in the context of neurodegenerative diseases and metabolic disorders.

The compound's chiral center at the 3-position is critical for its stereoselective interactions with biological targets. Recent studies highlight its potential in addressing drug resistance, a pressing issue in antimicrobial and anticancer therapies. The pyridine moiety contributes to its ability to form hydrogen bonds and π-π stacking interactions, which are essential for binding to proteins and nucleic acids. With the rise of precision medicine, (3S)-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid is being explored for its compatibility with personalized treatment strategies, particularly in modulating pathways related to inflammation and oxidative stress.

From a synthetic chemistry perspective, the compound's trifluoromethyl group poses interesting challenges and opportunities. Fluorinated compounds are increasingly sought after in medicinal chemistry due to their ability to improve pharmacokinetic properties. The CAS No. 2227757-73-3 is often referenced in patents and publications focusing on fluorine-containing pharmaceuticals, a rapidly growing segment in the industry. Its applications extend to crop protection, where fluorinated pyridines are used to develop herbicides and pesticides with enhanced efficacy and environmental safety.

Environmental and regulatory considerations are also pivotal in discussions about (3S)-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid. The trifluoromethyl group is known for its persistence in the environment, prompting research into green chemistry approaches for its synthesis and degradation. Innovations in catalytic fluorination and biodegradable analogs are being explored to mitigate ecological impacts while retaining the compound's beneficial properties.

In the context of AI-driven drug discovery, (3S)-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid serves as a case study for machine learning models predicting bioactivity and toxicity. The integration of computational chemistry tools has accelerated the identification of derivatives with optimized binding affinities and reduced off-target effects. This aligns with the broader trend of digital transformation in life sciences, where data-driven approaches are revolutionizing traditional R&D pipelines.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of (3S)-3-hydroxy-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid is essential. Its chirality and fluorine substitution offer a rich framework for designing next-generation therapeutics. As the demand for sustainable chemistry solutions grows, this compound exemplifies the balance between innovation and environmental responsibility, making it a focal point in contemporary scientific discourse.